2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-phenylacetamide

• IUPAC Name: 2-[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C21H18N4O2S/c1-27-19-10-6-5-9-16(19)17-13-18-21(22-11-12-25(18)24-17)28-14-20(26)23-15-7-3-2-4-8-15/h2-13H,14H2,1H3,(H,23,26)
• InChI Key: OHOXJSIRIHLMDY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN3C=CN=C(C3=C2)SCC(=O)NC4=CC=CC=C4
• Molecular Formula: C21H18N4O2S
• Molecular Weight: 390.5 g/mol
• CAS No.: 1040674-50-7

Description

“2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-phenylacetamide” is a chemical compound that belongs to the class of pyrazolo[1,5-a]pyrazin-4-ones. This class of compounds has been found to be highly used in medicinal chemistry and drug molecule production.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrazin-4-ones involves the reaction of ethyl 3-aryl-1-(2-bromoethyl)-1H-pyrazole-5-carboxylate and amine. Another method involves the reaction of ethyl 1-(2-oxo-2-phenylethyl)-3-phenyl-1H-pyrazole-5-carboxylate derivatives and 2-(2-aminoethoxy)ethanol or 2-morpholinoethanamine.

Molecular Structure Analysis

The molecular structure of this compound has been determined by IR, (1)H NMR, and mass spectroscopy. The molecular formula is C22H17F3N4O2S, with an average mass of 458.456 Da and a monoisotopic mass of 458.102417 Da.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound have been carried out using microwave irradiation technique. This technique has been found to yield good to excellent results in a shorter time.

Scientific Research Applications

MPP has been studied for its potential use in a variety of scientific research applications. For example, it has been used to study the effects of various hormones and signaling molecules on cell metabolism. Additionally, MPP has been used to study the effects of various drugs and compounds on the activity of enzymes, hormones, and other molecules. Finally, MPP has been used to study the effects of various environmental factors on cell metabolism.

Mechanism of Action

Target of Action

Similar compounds with pyrazolo[1,5-a]pyrazin scaffolds have been identified as inhibitors ofCyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial regulator of the cell cycle and is an appealing target for cancer treatment .

Mode of Action

Similar compounds have shown to inhibit cdk2, which leads to the disruption of the cell cycle . This inhibition could potentially result in the prevention of tumor cell proliferation .

Biochemical Pathways

Cdk2 inhibitors generally affect the cell cycle progression, particularly the transition from the g1 phase to the s phase . This can lead to cell cycle arrest and apoptosis, thereby inhibiting the growth of cancer cells .

Result of Action

Similar compounds have shown significant cytotoxic activities against various cell lines . They have also been observed to induce alterations in cell cycle progression and apoptosis within cells .

Advantages and Limitations for Lab Experiments

The use of MPP in laboratory experiments has several advantages. First, MPP is relatively easy to synthesize, making it a cost-effective option for research. Second, MPP is a relatively stable compound, making it suitable for long-term storage. Finally, MPP is a relatively selective inhibitor, allowing researchers to target specific enzymes, hormones, and other molecules.
The primary limitation of using MPP in laboratory experiments is its relatively low solubility in water. This can make it difficult to accurately measure the concentration of MPP in a solution. Additionally, the synthesis of MPP requires the use of hazardous chemicals, which can pose a safety risk to researchers.

Future Directions

1. Further research is needed to determine the exact mechanism by which MPP acts on enzymes, hormones, and other signaling molecules.
2. Additional studies are needed to determine the potential therapeutic applications of MPP, such as its use in the treatment of neurodegenerative diseases.
3. Further research is needed to determine the effects of MPP on other physiological systems, such as the cardiovascular system.
4. Additional studies are needed to determine the effects of MPP on various environmental factors, such as temperature and humidity.
5. Further research is needed to determine the potential toxicity of MPP in humans.
6. Additional studies are needed to determine the potential for drug interactions with MPP.
7. Further research is needed to determine the potential for MPP to interact with other drugs and compounds.
8. Additional studies are needed to determine the potential for MPP to be used as a biomarker for various diseases.
9. Further research is needed to determine the potential for MPP to be used as a diagnostic tool.
10. Additional studies are needed to determine the potential for MPP to be used as a therapeutic agent.

Synthesis Methods

The synthesis of MPP has been described in several publications. The most commonly used method involves the reaction of 2-methoxyphenylacetic acid with 2-aminopyrazolo[1,5-a]pyrazin-4-amine. This reaction is carried out in the presence of a base, such as sodium hydroxide, and a catalyst, such as p-toluenesulfonic acid. The resulting product is then purified by column chromatography and recrystallized from a suitable solvent.